Cas no 1445906-51-3 (4-Bromo-2-(trifluoromethyl)thiazole-5-carboxylic acid)

• Product Name: 4-Bromo-2-(trifluoromethyl)thiazole-5-carboxylic acid
• CAS No: 1445906-51-3
• MF: C₅HBrF₃NO₂S
• MW: 276.031149625778
• MDL: MFCD29058737
• CID: 4700583
• PubChem ID: 117780093
• Update Time: 2025-07-19

4-Bromo-2-(trifluoromethyl)thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(trifluoromethyl)thiazole-5-carboxylic acid
• AS-36381
• 4-Bromo-2-(trifluoromethyl)thiazole-5-carboxylicacid
• AKOS027329255
• MFCD29058737
• 1445906-51-3
• 4-bromo-2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• SCHEMBL16346305
• EN300-737929

• MDL： MFCD29058737
• Inchi： 1S/C5HBrF3NO2S/c6-2-1(3(11)12)13-4(10-2)5(7,8)9/h(H,11,12)
• InChI Key： OMFOOUVRYKHHIJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)SC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 274.88635g/mol
• Monoisotopic Mass: 274.88635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 2.8

Additional information on 4-Bromo-2-(trifluoromethyl)thiazole-5-carboxylic acid

Comprehensive Overview of 4-Bromo-2-(trifluoromethyl)thiazole-5-carboxylic acid (CAS No. 1445906-51-3)

4-Bromo-2-(trifluoromethyl)thiazole-5-carboxylic acid (CAS No. 1445906-51-3) is a high-value heterocyclic compound widely used in pharmaceutical and agrochemical research. This thiazole derivative features a bromine substituent at the 4-position and a trifluoromethyl group at the 2-position, making it a versatile building block for drug discovery. Its unique structure enables applications in medicinal chemistry, particularly in designing kinase inhibitors and antimicrobial agents.

The growing demand for trifluoromethylated compounds in modern therapeutics has positioned 4-Bromo-2-(trifluoromethyl)thiazole-5-carboxylic acid as a key intermediate. Researchers frequently search for "thiazole carboxylic acid derivatives" and "CF3-containing heterocycles" due to their role in optimizing drug bioavailability. Recent studies highlight its potential in covalent inhibitor design, where the bromine moiety facilitates selective protein targeting—a hot topic in cancer drug development.

From a synthetic perspective, this compound exemplifies the strategic importance of halogenated thiazoles in cross-coupling reactions. Its carboxylic acid functionality allows easy conversion to amides or esters, addressing frequent search queries like "how to modify thiazole-5-carboxylic acids". The trifluoromethyl group enhances metabolic stability, a critical factor discussed in forums about improving drug half-life.

Analytical characterization of CAS 1445906-51-3 typically involves HPLC purity analysis and NMR spectroscopy, with many researchers seeking "spectral data for brominated thiazoles". The compound’s crystalline form has been studied for cocrystal engineering—an emerging technique to enhance API solubility. This aligns with industry trends toward formulation optimization, a frequently searched term in pharmaceutical circles.

In material science, derivatives of 4-Bromo-2-(trifluoromethyl)thiazole-5-carboxylic acid show promise in organic electronics. The electron-withdrawing nature of both bromine and trifluoromethyl groups makes it valuable for designing n-type semiconductors, connecting to popular searches about "thiazole-based OLED materials". Patent analysis reveals increasing applications in photovoltaic materials, particularly for perovskite solar cells.

Environmental considerations of halogenated compounds have spurred interest in greener synthesis routes for 1445906-51-3. Recent publications discuss catalytic bromination methods and flow chemistry approaches, responding to search trends like "eco-friendly heterocycle synthesis". The compound’s stability under physiological conditions also makes it relevant for bioconjugation chemistry—a trending topic in antibody-drug conjugate (ADC) research.

Regulatory aspects of 4-Bromo-2-(trifluoromethyl)thiazole-5-carboxylic acid comply with standard REACH guidelines, with safety data sheets emphasizing proper handling of solid-phase chemicals. Its non-hazardous classification under normal conditions addresses common queries about "handling brominated carboxylic acids". Storage recommendations typically suggest anhydrous conditions to preserve the carboxylic acid functionality.

The global market for functionalized thiazoles like CAS 1445906-51-3 is expanding, driven by demand from contract research organizations (CROs) and generic drug manufacturers. Price trends analysis shows steady growth, correlating with searches for "thiazole building block suppliers". Custom synthesis services increasingly offer isotope-labeled versions (e.g., ¹³C, ¹⁵N) for metabolic studies.

Future research directions may explore metal-catalyzed functionalizations of this scaffold, particularly C-H activation strategies to avoid pre-halogenation. Such developments would address persistent challenges in late-stage diversification—a priority area in high-throughput screening programs. The compound’s hydrogen bonding capacity also invites investigations into supramolecular chemistry applications.